
Application of Dimethenamid in Pre-emergence
Weed Control Studies: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Dimethenamid, a

selective chloroacetamide herbicide, in pre-emergence weed control research. The information

is intended to guide the design and execution of laboratory and field experiments to evaluate its

efficacy and crop safety.

Dimethenamid and its more active isomer, Dimethenamid-P, are classified as Group 15

herbicides.[1][2] Their primary mode of action is the inhibition of very-long-chain fatty acid

(VLCFA) synthesis in susceptible plants.[1][3] This disruption of lipid synthesis ultimately

inhibits cell division and elongation in emerging shoots, preventing weed seedlings from

growing to the soil surface.[4] It is effective for the pre-emergence control of many annual

grasses, sedges, and some broadleaf weeds in a variety of crops, including corn, soybeans,

peanuts, and dry beans.
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Weed Species Crop
Dimethenamid
-P Rate (g
a.i./ha)

Weed Control
(%)

Study
Reference

Redroot Pigweed Corn 544 90-99

Common

Lambsquarters
Corn 544 Poor to Fair

Common

Ragweed
Corn 544 56

Green Foxtail Corn 544 91-96

Redroot Pigweed Soybean 544 90-99

Common

Lambsquarters
Soybean 544 Poor to Fair

Common

Ragweed
Soybean 544 13

Green Foxtail Soybean 544
Better than

pethoxamid

Table 2: Efficacy of Dimethenamid-P in Combination
with Other Herbicides in Maize
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Herbicide
Combination

Application
Rate (g a.i./ha)

Target Weeds
Weed Control
Efficiency (%)

Study
Reference

Dimethenamid-P

+ Pendimethalin

(Pre)

850 + 1000 General Weeds 91-100

Dimethenamid-P

+ Pendimethalin

(Pre)

637.5 + 750

(75% rate)
General Weeds High

Dimethenamid-P

+ Pendimethalin

(Pre)

452 + 500 (50%

rate)
General Weeds High

Dimethenamid-P

(post-emergence

directed)

670

Echinochloa

colona, Cyperus

rotundus,

Commelina

benghalensis

82.54-93.09

Saflufenacil +

Dimethenamid-P

(Pre)

835

Grasses, Broad-

leaved weeds,

Sedges

85.2-87.6, 68.8-

70.2, 72.0-72.9

Table 3: Crop Tolerance to Over-the-Top Applications of
Dimethenamid-P (Tower EC)

Crop Tolerance
Category

Application Rate
(lb ai/A)

Number of
Species/Genera

Study Reference

No or minimal

transient injury
0.97, 1.94, 3.88 74

No phytotoxicity at 1X,

injury at 2X and/or 4X
0.97 (1X) 30

Significant

phytotoxicity at 1X
0.97 15
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Experimental Protocols
Protocol 1: Field Efficacy and Crop Tolerance of Pre-
emergence Dimethenamid Application
This protocol outlines a typical field trial to evaluate the efficacy of Dimethenamid for pre-

emergence weed control and to assess crop tolerance.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Suggested plot sizes range from 10 to 30 m².

Treatments:

Untreated (weedy) control.

Weed-free control (maintained by hand weeding).

Dimethenamid-P at various rates (e.g., 544 g a.i./ha, 670 g a.i./ha).

Tank mixtures of Dimethenamid-P with other pre-emergence herbicides.

A standard commercial herbicide treatment for comparison.

2. Site Preparation and Planting:

Select a field with a known history of target weed infestation.

Perform conventional tillage and seedbed preparation appropriate for the selected crop.

Plant the crop at the recommended seeding rate and depth.

3. Herbicide Application:

Timing: Apply herbicides pre-emergence, within 48 hours of planting, before crop or weed

emergence.
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Equipment: Use a calibrated research plot sprayer with flat-fan nozzles.

Spray Volume: Apply in a water volume of 200 to 300 L/ha.

Pressure: Maintain a constant pressure between 200 and 300 kPa.

Environmental Conditions: Record weather conditions (temperature, humidity, wind speed) at

the time of application. Avoid application when rainfall is forecast within 48 hours to reduce

runoff.

4. Data Collection:

Weed Control:

Visually assess weed control at regular intervals (e.g., 2, 4, 8, and 12 weeks after

application) on a scale of 0% (no control) to 100% (complete control).

Conduct weed density counts (plants/m²) and collect above-ground weed biomass (g/m²)

from a designated quadrat within each plot.

Crop Injury:

Visually assess crop injury at 1, 2, 4, 8, and 12 weeks after application using a scale of 0

(no injury) to 10 (complete kill) or 0% to 100%. Symptoms may include stunting, chlorosis,

or reduced stand.

Crop Yield:

Harvest the crop from the center rows of each plot to determine grain yield, adjusted to a

standard moisture content.

5. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Fisher's Protected LSD or Tukey's HSD at p ≤

0.05) to compare treatment means.
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Phase 1: Preparation

Phase 2: Herbicide Application

Phase 3: Data Collection

Phase 4: Analysis

Site Selection & Tillage

Crop Planting

Pre-emergence Application of Dimethenamid

Weed Control Assessment Crop Injury Assessment

Crop Yield Measurement
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Dimethenamid (Group 15 Herbicide)
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Very-Long-Chain Fatty Acid (VLCFA) Synthesis
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membrane & lipid

biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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